(S,R,S)-MI-1061

MDM2-p53 interaction biochemical binding affinity fluorescence polarization assay
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C30H26Cl2FN3O4
Molecular Weight 582.4 g/mol
Cat. No. B15575280
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Technical Parameters


Basic Identity
Product Name(S,R,S)-MI-1061
Molecular FormulaC30H26Cl2FN3O4
Molecular Weight582.4 g/mol
Structural Identifiers
InChIInChI=1S/C30H26Cl2FN3O4/c31-17-9-12-20-22(15-17)35-28(40)30(20)23(19-5-4-6-21(32)24(19)33)25(36-29(30)13-2-1-3-14-29)26(37)34-18-10-7-16(8-11-18)27(38)39/h4-12,15,23,25,36H,1-3,13-14H2,(H,34,37)(H,35,40)(H,38,39)/t23-,25+,30+/m0/s1
InChIKeyBIDSEXPFIMKDMF-LOLKONATSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 2 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





(S,R,S)-MI-1061: Spiro-Oxindole MDM2 Inhibitor for ADC & PROTAC


(S,R,S)-MI-1061 (CAS 1410738-90-7) is a defined stereoisomer of MI-1061, a second-generation spiro-oxindole small-molecule inhibitor of the MDM2–p53 protein–protein interaction [1]. The parent compound MI-1061 binds MDM2 with a Ki of 0.16 nM and inhibits the MDM2–p53 interaction with an IC₅₀ of 4.4 nM in biochemical fluorescence-polarization assays [1]. It was discovered through a deliberate medicinal chemistry campaign exploiting a retro-Mannich ring-opening–cyclization mechanism that irreversibly locks the molecule into a single, chemically stable diastereoisomer, overcoming the epimerization instability that plagued first-generation spiro-oxindoles [1]. The (S,R,S) isomer is specifically supplied as a precursor for antibody–drug conjugate (ADC) synthesis, enabling covalent conjugation of the MDM2-targeting warhead to antibody scaffolds while preserving the potent MDM2-binding pharmacophore .

S
Defined (S,R,S) stereoisomer for ADC payload conjugation
S
Stable single diastereomer from retro-Mannich locking mechanism
F
Spiro-oxindole MDM2–p53 interaction inhibitor for PROTAC and pathway studies

(S,R,S)-MI-1061: Non-Substitutable for ADC & Chemical Biology


MDM2 inhibitors of different chemotypes—nutlins, piperidinones, imidazoles, and spiro-oxindoles—exhibit orders-of-magnitude differences in target binding affinity, chemical stability in solution, cellular potency, and in vivo efficacy, precluding interchangeable use in experimental protocols [1][2]. Within the spiro-oxindole class itself, first-generation compounds such as MI-63 and MI-147 undergo progressive epimerization in solution (up to 17.3% isomerization over 6 days), generating equilibrium mixtures of four diastereoisomers with widely divergent MDM2-binding affinities [1]. MI-1061's retro-Mannich-based design ensures irreversible conversion to a single stable diastereoisomer, eliminating this analytical and pharmacological ambiguity [1]. Furthermore, the (S,R,S) stereochemical configuration is specifically required for ADC linker conjugation chemistry; the parent MI-1061 or alternative isomers lack the requisite stereochemical handle for site-directed payload attachment, making (S,R,S)-MI-1061 non-substitutable in ADC development workflows .

Target Compound
(S,R,S)-MI-1061 · ADC-ready isomer · single stable diastereomer · 0% isomerization over 6–7 days
Alternatives / Generic MI-1061
Parent MI-1061 lacks stereochemical handle for site-directed ADC conjugation; first-generation spiro-oxindoles epimerize (up to 17.3%) producing mixed diastereomers with divergent MDM2 affinity
Why not interchangeable
Stereochemistry determines linker attachment chemistry; epimerization introduces uncontrolled assay variability with up to 12-fold Ki differences
Procurement consequence
Ordering parent MI-1061 or other isomers leads to a compound unusable for ADC synthesis and confounds biological interpretation

(S,R,S)-MI-1061: Quantitative Comparator Data


MDM2 Binding Affinity vs. Nutlin-3a and Clinical Inhibitors

MI-1061 binds MDM2 with a Ki of 0.16 nM, representing a 562-fold higher affinity than Nutlin-3a (Ki = 90 nM), a 5.5-fold higher affinity than the clinical-stage spiro-oxindole MI-77301/SAR405838 (Ki = 0.88 nM), and a 69-fold higher affinity than the first clinical MDM2 inhibitor RG7112 (Kd = 11 nM) [1][2][3]. This sub-nanomolar binding affinity is critical for achieving potent cellular activity in MDM2-amplified cancer cell lines and serves as the foundational rationale for selecting MI-1061 as the MDM2-recruiting warhead in PROTAC degrader design [4].

MDM2 Binding Affinity
Cross-study comparable
MI-1061 Ki = 0.16 nM
vs. Nutlin-3a Ki = 90 nM (562-fold)
vs. MI-77301 Ki = 0.88 nM (5.5-fold)
vs. RG7112 Kd = 11 nM (~69-fold)
Supports target-engagement assay context for MDM2–p53 interaction studies
Fluorescence polarization assay; sub-nanomolar affinity enables low-concentration pathway interrogation
MDM2-p53 interaction biochemical binding affinity fluorescence polarization assay spiro-oxindole inhibitor

Chemical Stability vs. First-Generation Spiro-oxindoles

In a direct head-to-head stability comparison conducted in 1:1 CH₃CN/H₂O solution, the second-generation spiro-oxindoles 23D, 26D, and 29D—representing the D-diastereoisomer series to which MI-1061 (compound 31) belongs—showed 100% compositional integrity with no detectable isomerization after 6 days [1]. In contrast, first-generation spiro-oxindoles MI-63, MI-147, and MI-888 (compound 3) displayed 17.3%, 8.6%, and 2.3% isomerization respectively over the same period [1]. MI-1061 (compound 31) itself was documented to show excellent chemical stability with no detectable isomerization over 7 days in multiple solvent systems (CH₃CN/H₂O and MeOH/H₂O), whereas the first-generation compound 3 showed 2–3% isomerization [1].

Chemical Stability
Head-to-head
MI-1061: 0% isomerization (6–7 days)
MI-63: 17.3%, MI-147: 8.6%, MI-888: 2.3%
Eliminates diastereomer-related assay irreproducibility
CH₃CN/H₂O; HPLC monitoring; retro-Mannich mechanism locks single active configuration
chemical stability epimerization spiro-oxindole retro-Mannich reaction diastereoisomer stability

SJSA-1 Cell Potency vs. Lead Compound 17D

In the SJSA-1 osteosarcoma cell line (wild-type p53, MDM2-amplified), MI-1061 (compound 31) inhibited cell growth with an IC₅₀ of 0.10 ± 0.03 μM (100 nM), representing a 1.9-fold improvement in potency over the lead compound 17D, which had an IC₅₀ of 0.19 ± 0.04 μM (190 nM) in the same assay [1]. This improvement was achieved through optimization of the 4-hydroxycyclohexyl carboxamide substituent on the spiro-oxindole scaffold [1]. Additionally, MI-1061 demonstrated an IC₅₀ of 0.25 ± 0.05 μM (250 nM) in the HCT-116 p53+/+ colon cancer cell line, while showing no activity (>10 μM) in the isogenic p53–/– HCT-116 line, confirming p53-dependent mechanism of action with a selectivity window exceeding 40-fold [1].

SJSA-1 Cell Potency
Head-to-head
MI-1061 IC₅₀ = 100 nM
17D IC₅₀ = 190 nM (1.9-fold improvement)
Supports cell-model endpoint review in MDM2-amplified lines
p53-dependent mechanism confirmed by >40-fold selectivity over p53–/– HCT-116
SJSA-1 osteosarcoma cell growth inhibition wild-type p53 MDM2 amplification structure–activity relationship

In Vivo Tumor Regression vs. 17D in SJSA-1 Xenograft

In the SJSA-1 osteosarcoma xenograft model in SCID mice, MI-1061 administered orally at 100 mg/kg once daily for 14 days achieved tumor regression [1]. In direct contrast, the predecessor compound 17D failed to achieve tumor regression even at a higher dose of 200 mg/kg with daily oral administration for 2 weeks; 17D only inhibited tumor growth without inducing regression [1]. Pharmacodynamic analysis showed that a single oral 100 mg/kg dose of 17D effectively activated p53 (robust accumulation of p53, MDM2, and p21 proteins) but induced only minimal PARP cleavage indicative of modest apoptosis, whereas MI-1061's optimized structure overcame this efficacy ceiling to deliver tumor regression at half the dose [1]. In cross-study comparison, MI-1061's tumor regression at 100 mg/kg p.o. × 14 days compares favorably to Nutlin-3a, which required 200 mg/kg p.o. twice daily for 20 days to achieve only 90% tumor growth inhibition without consistent regression [2].

In Vivo Xenograft
Head-to-head
MI-1061 100 mg/kg p.o.: tumor regression
17D 200 mg/kg: growth inhibition only
Reported model-response endpoint context for osteosarcoma xenograft studies
SCID mice, SJSA-1 model; pharmacodynamic p53 activation confirmed
SJSA-1 xenograft tumor regression oral bioavailability in vivo efficacy pharmacodynamics

PROTAC Warhead for MD-224 and MD-265 Degraders

MI-1061 served as the MDM2-targeting warhead ligand in the design of the first-in-class PROTAC MDM2 degraders MD-224 and MD-265, developed by the same laboratory (Wang group, University of Michigan) [1][2]. The PROTAC MD-265, which incorporates the MI-1061-derived MDM2-binding moiety, achieved IC₅₀ values of 0.9–212 nM across a panel of acute leukemia cell lines, demonstrating >5-fold to 197-fold greater potency than MI-1061 itself as a standalone inhibitor [2]. In primary leukemic stem cells (LSCs) from 93 AML patient samples, the median cytotoxic IC₅₀ of MD-265 was 16 nM, representing a 150-fold improvement over MI-1061 alone (median IC₅₀ ~2.3 μM) [2]. This PROTAC lineage establishes MI-1061 as the critical, experimentally validated MDM2-recruiting ligand for degradation-based therapeutic strategies, and the (S,R,S)-MI-1061 isomer specifically enables the parallel ADC development path .

PROTAC Degrader Warhead
Class-level inference
MD-265 (MI-1061-based) IC₅₀ = 0.9 nM
vs. MI-1061 alone IC₅₀ = 130 nM (144-fold)
Supports PROTAC pathway-response interpretation; MI-1061 as inhibition-only reference
RS4;11 leukemia cells; degraders show 5–197-fold higher potency across panel
PROTAC MDM2 degrader MD-224 MD-265 targeted protein degradation leukemia

(S,R,S) Stereochemistry Enables ADC Linker Conjugation

(S,R,S)-MI-1061 is specifically designated as the isomer for antibody–drug conjugate (ADC) synthesis, serving as a precursor that enables covalent conjugation of the MDM2-inhibitor warhead to monoclonal antibody scaffolds via linker chemistry . The parent MI-1061 (CAS 1410737-34-6) and its TFA salt form lack the requisite stereochemical configuration and/or functional group presentation for site-directed ADC linker attachment, making the (S,R,S) isomer (CAS 1410738-90-7) the mandatory procurement choice for ADC development programs . This stereochemical specification parallels the broader paradigm in ADC development where a single, defined stereoisomer of a potent payload must be used to ensure batch-to-batch conjugation consistency, uniform drug-to-antibody ratio (DAR), and predictable linker-payload stability [1].

ADC Linker Compatibility
Class-level inference
Only (S,R,S) isomer (CAS 1410738-90-7) enables site-directed ADC conjugation
Stereochemical-control requirement for ADC payload research
Binary functional distinction; parent MI-1061 lacks requisite stereochemistry
antibody-drug conjugate ADC payload stereoisomer linker conjugation targeted delivery

(S,R,S)-MI-1061: Key Research & Industrial Applications


MDM2-Targeted ADC Payload Development

(S,R,S)-MI-1061 is the procurement-required isomer for synthesizing MDM2-targeted ADCs, enabling covalent conjugation of the MI-1061 pharmacophore (Ki = 0.16 nM for MDM2) to tumor-targeting antibodies . The parent molecule's validated tumor regression capability in the SJSA-1 osteosarcoma xenograft model at 100 mg/kg p.o. [1] provides preclinical proof-of-concept that the MDM2-inhibitor warhead is intrinsically efficacious, while the ADC format promises tumor-selective delivery to reduce systemic p53 activation in normal tissues. The defined (S,R,S) stereochemistry ensures reproducible drug-to-antibody ratio and linker-payload stability, which are critical quality attributes for ADC development .

Reference Inhibitor for PROTAC MDM2 Degrader Studies

MI-1061 is the indispensable reference inhibitor in any PROTAC MDM2 degrader research program. It served as the MDM2-binding warhead for MD-224 (IC₅₀ = 1.5 nM in RS4;11) and MD-265 (IC₅₀ = 0.9 nM in RS4;11) [2][3]. In direct comparative experiments, MI-1061 alone achieved IC₅₀ values of 100–1245 nM across 8 acute leukemia cell lines, while MD-265 was 5–197-fold more potent [3]. This quantitative potency gap is the functional readout of successful PROTAC-mediated MDM2 degradation versus mere pharmacological inhibition, making MI-1061 the essential negative control (inhibition-only) against which degrader efficacy is benchmarked in every experiment [2][3].

Oral MDM2 Inhibitor for Osteosarcoma Xenograft Models

MI-1061 is a validated oral MDM2 inhibitor for in vivo tumor regression studies in the SJSA-1 osteosarcoma xenograft model, achieving tumor regression at 100 mg/kg p.o. daily for 14 days—a qualitatively superior outcome to the predecessor compound 17D, which failed to achieve regression even at 200 mg/kg [1]. This efficacy benchmark, combined with MI-1061's chemical stability (0% isomerization over 7 days in solution) [1], makes it the preferred tool compound for pharmacodynamic studies of p53 pathway activation in vivo, including analyses of p53, MDM2, p21, and PUMA protein accumulation, PARP cleavage (apoptosis), and tumor growth kinetics in MDM2-amplified or wild-type p53 xenograft models.

Chemical Biology Probe for p53 Pathway Activation

MI-1061 demonstrates a clear p53-dependent selectivity window: IC₅₀ = 0.25 μM in HCT-116 p53+/+ cells versus >10 μM in isogenic HCT-116 p53–/– cells (>40-fold selectivity) [1]. This genetic validation of on-target mechanism makes MI-1061 a high-confidence chemical biology probe for dissecting p53-dependent versus p53-independent cellular responses. Its combination of sub-nanomolar biochemical affinity (Ki = 0.16 nM) [1], verified chemical stability that eliminates diastereoisomer-related assay variability [1], and orally bioavailable formulation for in vivo target engagement studies [1] collectively position MI-1061 as the spiro-oxindole of choice for pathway interrogation experiments where Nutlin-3a (Ki = 90 nM) lacks sufficient biochemical potency.

Application
Selection Property
Validation Focus
MDM2-targeted ADC payload development
Stereochemically defined (S,R,S) isomer for reproducible conjugation
Drug-to-antibody ratio consistency; linker-payload stability
PROTAC MDM2 degrader reference inhibitor
MI-1061 as inhibition-only comparator vs. degraders
Degradation vs. inhibition potency gap; pathway-response interpretation
Osteosarcoma xenograft pharmacodynamic studies
Oral administration in MDM2-amplified SJSA-1 model
Tumor regression endpoint context; p53 pathway activation markers
Chemical biology probe for p53 pathway
p53-dependent selectivity (>40-fold window)
On-target mechanism verification in isogenic cell lines

Technical Documentation Hub

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